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Introduction

Tin(ll) bromide (SnBr2), also known as stannous bromide, is a versatile inorganic compound
with significant applications in various fields of research and development, including as a
precursor in the synthesis of perovskite solar cells and other optoelectronic materials.[1] Its rich
structural chemistry, characterized by the existence of multiple polymorphs, and its notable
electronic and optical properties make it a subject of considerable interest. This technical guide
provides an in-depth analysis of the crystal structure, physical and chemical properties, and
experimental protocols related to tin(ll) bromide.

Crystal Structure

Tin(ll) bromide is known to exist in at least two crystalline forms, or polymorphs: a room-
temperature orthorhombic phase and a high-temperature hexagonal phase.[2] The
arrangement of atoms within these crystal lattices dictates the material's properties and
performance in various applications. The solid-state structure of SnBr2 is related to that of tin(ll)
chloride (SnClz) and lead(ll) chloride (PbCl2).[2] In the solid state, the tin atoms are coordinated
by five neighboring bromine atoms in an approximately trigonal bipyramidal configuration.[2] In
the gas phase, SnBrz has a non-linear, bent configuration.[3]

Polymorphs of Tin(ll) Bromide
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Orthorhombic Polymorph (a-SnBrz): This is the stable form of tin(ll) bromide at room

temperature.

Hexagonal Polymorph (B-SnBrz2): This is the high-temperature phase of tin(ll) bromide.

Orthorhombic (a-SnBrz2)

Crystallographic Data

Hexagonal (3-SnBrz2)

Polymorph Polymorph
Crystal System Orthorhombic Hexagonal
Space Group Pnma P63/m

a=8.3908 A, b=4.2354 A, c

Lattice Parameters
=10.5203 A

a=12.2824 A, c=4.3568 A

Unit Cell Volume 374.23 A3

549.54 A3

Physical and Chemical Properties

Tin(ll) bromide is a pale yellow or gray powder that is sensitive to moisture and light. It is a

reducing agent and acts as a Lewis acid.

Property Value

Molecular Formula SnBr2

Molar Mass 278.52 g/mol

Appearance Pale yellow to gray crystalline powder
Density 5.12 g/cm?3

Melting Point 215-232 °C

Boiling Point 620-639 °C

Solubility in Water

85.2 g/100 mL at 0 °C; 222.5 g/100 mL at 100

°C (decomposes in large volumes of water)

Solubility in Organic Solvents

Soluble in alcohol, ether, acetone, pyridine, and

dimethyl sulfoxide
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Experimental Protocols
Synthesis of Tin(ll) Bromide from Metallic Tin and
Hydrobromic Acid

This method involves the direct reaction of metallic tin with hydrobromic acid.[2][4]

Materials:

Metallic tin (granules or powder)
Concentrated hydrobromic acid (HBr, 48%)
Distillation apparatus

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Place metallic tin in a round-bottom flask equipped with a reflux condenser and a gas inlet
for an inert atmosphere.

Slowly add concentrated hydrobromic acid to the flask. An excess of HBr is typically used to
ensure complete reaction.

Heat the mixture gently under an inert atmosphere to initiate the reaction. The reaction
produces hydrogen gas, which should be safely vented. Sn(s) + 2HBr(aq) — SnBrz(aq) +

H2(9)

Once the reaction is complete (i.e., the tin has dissolved), distill off the excess water and
HBr.

Allow the remaining solution to cool, during which tin(ll) bromide will crystallize.

Collect the crystals by filtration, wash with a small amount of cold, deoxygenated water, and
dry under vacuum.
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Synthesis of Tin(ll) Bromide

Metallic Tin (Sn) Hydrobromic Acid (HBr)
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Tin(ll) Bromide (SnBr2)
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Synthesis workflow for tin(ll) bromide.

Single Crystal Growth by Solvent Evaporation

High-quality single crystals of tin(ll) bromide can be grown using a solvent evaporation
method.
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Materials:

Tin(ll) bromide powder

Anhydrous ethanol (or other suitable solvent)

Beaker or crystallizing dish

Inert atmosphere glovebox or Schlenk line
Procedure:

e In an inert atmosphere, dissolve tin(ll) bromide powder in a minimal amount of pre-heated
anhydrous ethanol with stirring until the solid is fully dissolved.

« If insoluble impurities are present, perform a hot filtration through a pre-warmed filter into a
clean, pre-warmed container.

 Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation
of larger, higher-quality crystals.

o Further cooling in a refrigerator can increase the yield.
e Once crystals have formed, isolate them by decanting the solvent or by filtration.

e Dry the crystals under vacuum.

Powder X-ray Diffraction (PXRD) Analysis

PXRD is a standard technique to identify the crystalline phases present in a sample.
Sample Preparation:

o Grind a small amount of the tin(ll) bromide sample to a fine powder using an agate mortar
and pestle to ensure random orientation of the crystallites.

e Mount the powdered sample onto a sample holder. Ensure the surface of the powder is flat
and level with the holder's surface.
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Instrument Parameters (Typical):

X-ray Source: Cu Ka radiation (A = 1.5406 A)

Voltage and Current: 40 kV and 40 mA

Scan Type: Continuous scan

Scan Range (26): 10° to 80°

Scan Speed/Step Size: 1°/min or 0.02° per step with a counting time of 1-2 seconds per
step.

Differential Scanning Calorimetry (DSC) Analysis

DSC is used to study the thermal properties of a material, such as phase transitions and
melting points.

Sample Preparation:

o Accurately weigh 5-10 mg of the tin(ll) bromide sample into an aluminum or other inert DSC
pan.

o Hermetically seal the pan to prevent any interaction with the atmosphere during the
measurement.

o Place an empty, sealed pan in the reference position of the DSC cell.
Instrument Parameters (Typical):
e Temperature Program:

o Heat from room temperature to a temperature above the expected phase transition and
melting point (e.g., 250 °C) at a constant heating rate.

o Hold at the final temperature for a few minutes to ensure thermal equilibrium.

o Cool back to room temperature at a controlled rate.
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e Heating/Cooling Rate: 10 °C/min

e Purge Gas: Nitrogen or argon at a constant flow rate (e.g., 50 mL/min) to provide an inert

atmosphere.

Phase Transition

Tin(ll) bromide undergoes a reversible phase transition from the orthorhombic (a) phase to the
hexagonal () phase upon heating. DSC analysis can be used to determine the temperature of

this transition.

Phase Transition of Tin(ll) Bromide

Orthorhombic (a-SnBr2)
Room Temperature

Heating Cooling

Hexagonal (3-SnBr2)
High Temperature

Click to download full resolution via product page

Temperature-induced phase transition of SnBr-.

Electronic and Optical Properties

The electronic and optical properties of tin(ll) bromide are of significant interest for its

application in optoelectronic devices.
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Property Value

Band Gap ~2.9 - 3.5 eV (experimental values vary)

Exhibits photoluminescence, with emission
Photoluminescence properties dependent on the crystal structure
and presence of defects.[5][6][7][8][9]

The band gap of tin(ll) bromide can be determined from UV-Vis absorption spectroscopy data
using a Tauc plot. The relationship between the absorption coefficient (a), photon energy (hv),
and the optical band gap (Eg) is given by the Tauc equation:

(ahv)r =A(hv - EQ)

where A is a constant and n depends on the nature of the electronic transition (n=2 for a direct
band gap and n=1/2 for an indirect band gap).

Applications

Tin(ll) bromide is a key precursor material in the fabrication of lead-free perovskite solar cells,
offering a more environmentally friendly alternative to lead-based perovskites.[1] It is also used
in the synthesis of other tin-based semiconductors and as a Lewis acid catalyst in organic
synthesis.

Safety Information

Tin(ll) bromide is corrosive and moisture-sensitive. It should be handled in a well-ventilated
fume hood, and appropriate personal protective equipment, including gloves and safety
glasses, should be worn. Store in a tightly sealed container in a cool, dry place away from
moisture and light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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